Cas no 1396868-59-9 (N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 1396868-59-9
• MF: C₁₈H₂₀N₂O₃S₂
• MW: 376.493001937866
• CID: 6350026
• PubChem ID: 71781773
• Update Time: 2025-07-09

N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide
• N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-N'-(2-methylsulfanylphenyl)oxamide
• F5857-2207
• N1-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(2-(methylthio)phenyl)oxalamide
• AKOS024523723
• VU0524936-1
• N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• 1396868-59-9

• Inchi： 1S/C18H20N2O3S2/c1-24-14-6-3-2-5-13(14)20-17(22)16(21)19-11-18(23,12-8-9-12)15-7-4-10-25-15/h2-7,10,12,23H,8-9,11H2,1H3,(H,19,21)(H,20,22)
• InChI Key： XNTRWMCVKIPQJJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C(NC1C=CC=CC=1SC)=O)=O)(C1CC1)O

Computed Properties

• Exact Mass: 376.09153485g/mol
• Monoisotopic Mass: 376.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide

Introduction to N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1396868-59-9)

N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide, identified by its CAS number 1396868-59-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in various therapeutic areas. The presence of multiple functional groups, including hydroxyl, thiophene, and methylsulfanyl moieties, makes it a versatile candidate for further investigation.

The compound's structure is built around a central ethanediamide backbone, which is a well-known scaffold in medicinal chemistry. The ethanediamide moiety provides a basic nitrogen environment that can interact with acidic or electrophilic centers, making it a valuable component in the design of bioactive molecules. The incorporation of a cyclopropyl group at the second position adds rigidity to the molecule, which can influence its binding affinity and metabolic stability. Additionally, the thiophen-2-yl substituent introduces sulfur into the structure, which is known to enhance interactions with biological targets due to its ability to form stable coordination complexes with metal ions and other heterocyclic systems.

The terminal methylsulfanyl group further enhances the compound's complexity and potential for interaction with biological systems. This group can participate in hydrogen bonding and hydrophobic interactions, making it an attractive feature for drug design. The overall architecture of N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide suggests that it may exhibit a range of biological activities, depending on the specific context of its application.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures for their potential therapeutic benefits. Thiophene derivatives, in particular, have been extensively studied due to their wide range of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-microbial, and anti-cancer applications. The presence of the thiophene ring in N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide positions it as a candidate for further exploration in these fields.

The hydroxyl group at the second position of the molecule also plays a crucial role in its potential biological activity. Hydroxyl groups are known to be important for hydrogen bonding interactions, which are critical for the binding of small molecules to biological targets. The ability of this group to form hydrogen bonds can enhance the compound's affinity for specific receptors or enzymes, thereby increasing its efficacy as a therapeutic agent.

The methylsulfanyl group at the terminal position adds another layer of complexity to the molecule. This group can participate in various types of interactions with biological targets, including hydrogen bonding and hydrophobic interactions. The presence of sulfur in this group also suggests that it may be able to form coordination complexes with metal ions, which could be beneficial for certain therapeutic applications.

Recent studies have highlighted the importance of molecular rigidity in drug design. Compounds that exhibit rigidity tend to have higher binding affinities and better metabolic stability compared to more flexible molecules. The incorporation of a cyclopropyl group into N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide contributes to this rigidity, making it a promising candidate for further investigation.

The combination of these functional groups makes N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-N'-2-(methylsulfanyl)phenylethanediamide a versatile molecule with potential applications in multiple therapeutic areas. Its ability to interact with various biological targets through multiple types of chemical interactions suggests that it may be effective against a range of diseases.

In conclusion, N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-y l)ethyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1396868-59-9) is a compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further investigation into various therapeutic applications. The ongoing research in this area holds promise for the development of novel drugs that can address unmet medical needs.